Cas no 2322931-90-6 ((3S)-1-methanesulfonylpiperidin-3-amine hydrochloride)

• Product Name: (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride
• CAS No: 2322931-90-6
• MF: C₆H₁₅ClN₂O₂S
• MW: 214.713499307632
• CID: 5870906
• PubChem ID: 165665245
• Update Time: 2025-05-26

(3S)-1-methanesulfonylpiperidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride
• (S)-1-(Methylsulfonyl)piperidin-3-amine (hydrochloride)
• (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride
• EN300-37084497
• 2322931-90-6
• (S)-1-(Methylsulfonyl)piperidin-3-amine hydrochloride

• Inchi： 1S/C6H14N2O2S.ClH/c1-11(9,10)8-4-2-3-6(7)5-8;/h6H,2-5,7H2,1H3;1H/t6-;/m0./s1
• InChI Key： MJAGCBBGJUYWPB-RGMNGODLSA-N
• SMILES： S(N1CCC[C@H](N)C1)(=O)(=O)C.Cl

Computed Properties

• Exact Mass: 214.0542766g/mol
• Monoisotopic Mass: 214.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride

Introduction to (3S)-1-Methanesulfonylpiperidin-3-Amine Hydrochloride (CAS No. 2322931-90-6)

The compound (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride (CAS No. 2322931-90-6) is a significant molecule in the field of organic chemistry, particularly in the development of bioactive compounds. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule belongs to the class of piperidine derivatives, which are widely studied for their role in various pharmacological activities.

Structural Insights and Properties

The structure of (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride is characterized by a piperidine ring, a six-membered saturated ring with one nitrogen atom. The methanesulfonyl group is attached to the nitrogen atom at position 1, while the amine group is located at position 3. The stereochemistry at position 3 is specified as S, indicating a specific spatial arrangement of substituents around the chiral center. This stereochemistry plays a crucial role in determining the compound's biological activity and selectivity.

The hydrochloride salt form of this compound suggests that it exists as a zwitterion, where the amine group is protonated, and the sulfonamide group acts as a counterion. This form is often preferred for pharmaceutical applications due to its stability and solubility properties.

Synthesis and Characterization

The synthesis of (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride involves a multi-step process that typically starts with the preparation of piperidine derivatives. Key steps include alkylation or acylation reactions to introduce the methanesulfonyl group and subsequent stereochemical resolution to obtain the desired enantiomer. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed for purification and characterization.

Recent advancements in asymmetric synthesis have enabled more efficient routes to obtain enantiopure compounds like (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride. These methods often utilize chiral catalysts or auxiliary groups to control stereochemistry during the synthesis process.

Biological Activity and Applications

(3S)-1-Methanesulfonylpiperidin-3-amine hydrochloride has been extensively studied for its biological activity. Research indicates that this compound exhibits potential as a neurotransmitter modulator, particularly in systems involving dopamine and serotonin. Its ability to interact with these neurotransmitter systems makes it a promising candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Recent studies have explored its role as an enzyme inhibitor, particularly targeting enzymes involved in signal transduction pathways. For instance, it has shown inhibitory activity against certain kinases, which are critical in cancer progression. This suggests potential applications in oncology, where kinase inhibitors are highly sought after for targeted therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in neuroprotection. Preclinical studies have demonstrated its ability to reduce oxidative stress and inflammation in neuronal cells, indicating potential benefits in treating neurodegenerative disorders such as Alzheimer's disease.

Toxicological Profile and Safety Considerations

The safety profile of (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride has been evaluated through acute and chronic toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models.

However, further research is required to fully understand its long-term safety profile, particularly regarding potential off-target effects and bioaccumulation. Regulatory agencies emphasize thorough toxicological assessments before approval for human use.

Future Directions and Research Opportunities

The future of (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride lies in its continued exploration as a lead compound for drug development. Researchers are focusing on optimizing its pharmacokinetic properties, such as improving bioavailability and reducing clearance rates, to enhance its therapeutic potential.

Collaborative efforts between academia and industry are also exploring novel delivery systems for this compound, including nanotechnology-based approaches that could improve its efficacy and reduce side effects.

In conclusion, (3S)-1-methanesulfonylpiperidin-3-amine hydrochloride represents a promising molecule with diverse applications in pharmacology and medicine. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key player in the development of innovative therapeutic agents.